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Compound of Interest

Compound Name: Tecloftalam

Cat. No.: B131677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting field efficacy trials of

Tecloftalam for the control of bacterial leaf blight in rice, caused by Xanthomonas oryzae pv.

oryzae.

Introduction to Tecloftalam
Tecloftalam is a dicarboxylic acid monoamide classified as a bactericide and fungicide.[1][2] It

is primarily used for the management of bacterial leaf blight in paddy rice.[1][2] The causative

agent of this disease is the bacterium Xanthomonas oryzae pv. oryzae. Tecloftalam functions

by inhibiting bacterial growth, disrupting essential enzyme functions, and interfering with

cellular metabolism.

Mode of Action
While the precise molecular pathway is not fully elucidated, the proposed mode of action of

Tecloftalam involves the disruption of key metabolic processes within the bacterial cell, leading

to its death. This is visualized in the following diagram.
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Tecloftalam Action on Xanthomonas oryzae pv. oryzae
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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